Cas no 916256-66-1 (6-bromo-2-(thiophen-2-yl)pyrazolo1,5-apyrimidine)

• Product Name: 6-bromo-2-(thiophen-2-yl)pyrazolo1,5-apyrimidine
• CAS No: 916256-66-1
• MF: C₁₀H₆BrN₃S
• MW: 280.14373922348
• CID: 4314200
• PubChem ID: 15980042
• Update Time: 2025-06-09

6-bromo-2-(thiophen-2-yl)pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine, 6-bromo-2-(2-thienyl)-
• 6-bromo-2-(thiophen-2-yl)pyrazolo1,5-apyrimidine
• DTXSID301248414
• 6-Bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine
• 6-bromo-2-(2-thienyl)pyrazolo[1,5-a]pyrimidine
• EN300-1130116
• 916256-66-1
• DB-207446
• SCHEMBL2749067

• Inchi： 1S/C10H6BrN3S/c11-7-5-12-10-4-8(13-14(10)6-7)9-2-1-3-15-9/h1-6H
• InChI Key： NTRPKQSOTZKVIZ-UHFFFAOYSA-N
• SMILES： C12=CC(C3SC=CC=3)=NN1C=C(Br)C=N2

Computed Properties

• Exact Mass: 278.94658Da
• Monoisotopic Mass: 278.94658Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.4Ų

Additional information on 6-bromo-2-(thiophen-2-yl)pyrazolo1,5-apyrimidine

Research Briefing on 6-bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 916256-66-1)

6-bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 916256-66-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 6-bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine as a key intermediate in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. The unique structural features of this compound, such as the pyrazolo[1,5-a]pyrimidine core and the thiophene moiety, contribute to its ability to interact with specific kinase domains, making it a promising scaffold for drug design.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 6-bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine via a multi-step process involving palladium-catalyzed cross-coupling reactions. The compound was further functionalized to yield a series of derivatives with enhanced selectivity and potency against various kinase targets. Notably, one derivative exhibited nanomolar inhibitory activity against a clinically relevant kinase, suggesting its potential as a lead compound for further optimization.

Another study, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's mechanism of action at the molecular level. Using X-ray crystallography and molecular docking simulations, the researchers elucidated the binding mode of 6-bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine within the ATP-binding site of a target kinase. These findings provide valuable insights for the rational design of next-generation kinase inhibitors with improved efficacy and reduced off-target effects.

Beyond its applications in kinase inhibition, 6-bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine has also been investigated for its potential in other therapeutic areas. For instance, a recent preprint on bioRxiv reported its activity as a modulator of certain G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. This discovery opens new avenues for the development of GPCR-targeted therapies, particularly for neurological and metabolic disorders.

In conclusion, 6-bromo-2-(thiophen-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 916256-66-1) represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Ongoing research continues to uncover its diverse biological activities and therapeutic applications, making it a compound of great interest to the chemical biology and medicinal chemistry communities. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to advance its translation into clinical candidates.